(S)-(6-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol

• IUPAC Name: [(2S)-6-bromo-2,3-dihydro-1,4-benzodioxin-2-yl]methanol
• InChI: InChI=1S/C9H9BrO3/c10-6-1-2-8-9(3-6)12-5-7(4-11)13-8/h1-3,7,11H,4-5H2/t7-/m0/s1
• InChI Key: GJEZMJKQOBAYTM-ZETCQYMHSA-N
• Canonical SMILES: C1C(OC2=C(O1)C=C(C=C2)Br)CO
• Isomeric SMILES: C1[C@@H](OC2=C(O1)C=C(C=C2)Br)CO
• Molecular Formula: C9H9BrO3
• DSSTOX Substance ID: DTXSID10677580
• Molecular Weight: 245.07 g/mol
• CAS RN: 1263284-23-6

Description

Methanol, also known as methyl alcohol, is a colorless watery organic liquid and the simplest aliphatic alcohol, with the chemical formula CH3OH. It’s a CNS depressant and potentially toxic in amounts as small as a single mouthful.

Molecular Structure Analysis

Methanol is the simplest of a long series of organic compounds called alcohols, consisting of a methyl group (CH3) linked with a hydroxy group (OH).

Physical And Chemical Properties Analysis

Methanol is a liquid under ambient conditions, easy to transport. It’s a colorless liquid that boils at 64.96 °C (148.93 °F) and solidifies at −93.9 °C (−137 °F). It forms explosive mixtures with air and burns with a nonluminous flame.

Mechanism of Action

Ethanol affects the brain’s neurons in several ways. It alters their membranes as well as their ion channels, enzymes, and receptors. Alcohol also binds directly to the receptors for acetylcholine, serotonin, GABA, and the NMDA receptors for glutamate.

Safety and Hazards

Methanol is highly flammable and toxic if swallowed, in contact with skin or if inhaled. It causes serious eye irritation. It may damage fertility or the unborn child. It causes damage to organs and may cause drowsiness or dizziness.

Future Directions

The transformation of methane to methanol has been extensively studied in the literature. The use of a highly porous supporting material such as zeolite, or more recently, metal-organic frameworks (MOFs) and graphene, and metallic nanoparticles or a combination of different types of nanoparticles that are the core of the catalytic process.